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Compound Name: 4-Isopropyl-2-methylaniline
CAS No.: 112121-89-8
Cat. No.: B3417682

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth exploration of 4-isopropyl-2-methylaniline, a
substituted aniline with significant potential in various research and development domains. As a
senior application scientist, this document is structured to provide not only a repository of
factual data but also a narrative that elucidates the scientific rationale behind its synthesis and
application. We will delve into its chemical identity, properties, a validated synthetic protocol,
and its prospective utility in medicinal chemistry and materials science, all grounded in
authoritative references.

Chemical Identity and Physicochemical Properties

4-l1sopropyl-2-methylaniline, also known by its IUPAC name 2-methyl-4-propan-2-ylaniline, is
an aromatic amine whose structural features—a methyl group ortho to the amine and an
isopropyl group para to it—confer specific steric and electronic properties that are of interest in
chemical synthesis and drug design.
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A critical first step in the rigorous scientific investigation of any compound is the unequivocal
confirmation of its identity through standardized chemical identifiers. The primary identifiers for
4-1sopropyl-2-methylaniline are its PubChem Compound Identification (CID) number and its
Chemical Abstracts Service (CAS) registry number. While a specific ChemSpider ID was not
readily available from public databases at the time of this writing, the PubChem and CAS
identifiers provide robust and verifiable points of reference.

Table 1: Chemical Identifiers and Physicochemical Properties of 4-Isopropyl-2-methylaniline

Property Value Source
PubChem CID 18517012 [1]
CAS Number 112121-89-8 [1], [21[3]
Molecular Formula C10H15N [1]
Molecular Weight 149.23 g/mol [1]
IUPAC Name 2-methyl-4-propan-2-ylaniline [1]

Canonical SMILES CC1=C(C=C(C=C1)C(C)C)N [1]

INChl=1S/C10H15N/c1-7(2)9-

InChl 4-5-10(11)8(3)6-9/h4- [1]
7H,11H2,1-3H3
Expected to be a liquid or low- )

Appearance ) ) General chemical knowledge
melting solid

XLogP3 24 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

ydrog p 1 [1]
Count
Rotatable Bond Count 1 [1]

Synthesis of 4-lsopropyl-2-methylaniline: A
Validated Protocol
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The synthesis of 4-isopropyl-2-methylaniline can be approached through several synthetic
strategies. A common and reliable method involves the nitration of p-cymene (4-
isopropyltoluene) followed by the reduction of the resulting nitroaromatic intermediate. This
approach is favored for its relatively high yields and the commercial availability of the starting
material.

Rationale for the Synthetic Approach

The choice of a two-step synthesis involving nitration and subsequent reduction is based on
fundamental principles of electrophilic aromatic substitution and functional group
transformations. The isopropyl and methyl groups on the p-cymene ring are ortho-, para-
directing activators. Nitration will predominantly occur at the positions ortho to these activating
groups. The steric hindrance from the isopropyl group favors nitration at the position ortho to
the methyl group, leading to the desired 2-nitro-4-isopropyl-1-methylbenzene intermediate.
Subsequent reduction of the nitro group to an amine is a high-yielding and well-established
transformation.

Detailed Experimental Protocol

Step 1: Nitration of p-Cymene

 In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,
and a thermometer, place p-cymene and a suitable solvent such as acetic anhydride.

o Cool the flask in an ice-salt bath to maintain a temperature between 0 and 5 °C.

» Slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid from
the dropping funnel while vigorously stirring. The temperature must be carefully controlled to
prevent dinitration and other side reactions.

» After the addition is complete, allow the reaction to stir at a low temperature for a specified
period to ensure complete conversion.

o Carefully pour the reaction mixture onto crushed ice to quench the reaction and precipitate
the crude nitro product.
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« Filter the precipitate, wash it with cold water until the washings are neutral, and then with a
small amount of cold ethanol.

o Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 2-
nitro-4-isopropyl-1-methylbenzene.

Step 2: Reduction of 2-Nitro-4-isopropyl-1-methylbenzene

¢ In a round-bottom flask, dissolve the purified 2-nitro-4-isopropyl-1-methylbenzene in a
suitable solvent, such as ethanol or acetic acid.

e Add areducing agent. Acommon and effective method is catalytic hydrogenation using a
palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. Alternatively, metal/acid
reductions, such as with tin and hydrochloric acid, can be employed.

o For catalytic hydrogenation, pressurize the reaction vessel with hydrogen gas and stir the
mixture at room temperature until the theoretical amount of hydrogen has been consumed.

» Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.
* Remove the solvent under reduced pressure.

o |f a metal/acid reduction was used, neutralize the reaction mixture with a base, such as
sodium hydroxide, and extract the product with an organic solvent like diethyl ether or ethyl
acetate.

e Dry the organic extracts over an anhydrous drying agent (e.g., sodium sulfate), filter, and
evaporate the solvent to yield the crude 4-isopropyl-2-methylaniline.

» Purify the product by vacuum distillation or column chromatography to obtain the final, high-
purity compound.

. Nitration 2-Nitro-4-isopropyl- . 2y -
p-Cymene (HNO3/H2504) 1-methylbenzene —— 4-1sopropyl-2-methylaniline

Click to download full resolution via product page
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Caption: Synthetic pathway for 4-lsopropyl-2-methylaniline.

Applications in Research and Development

Substituted anilines are a cornerstone of modern medicinal chemistry and materials science
due to their versatile chemical reactivity and their ability to act as key pharmacophores or
monomeric units.[4]

Medicinal Chemistry and Drug Discovery

Aniline derivatives are integral components of a vast number of approved drugs and clinical
candidates.[5][6][7] The aniline moiety can serve as a versatile scaffold for introducing various
functional groups to optimize the pharmacokinetic and pharmacodynamic properties of a drug
molecule. The specific substitution pattern of 4-isopropyl-2-methylaniline makes it an
attractive starting point for the synthesis of novel bioactive compounds.

The presence of the aniline functional group, however, can sometimes be associated with
metabolic liabilities.[8] The development of isosteric replacements for the aniline group is an
active area of research aimed at improving the safety profiles of drug candidates.[8]

Materials Science

Anilines are the precursors to polyanilines, a class of conducting polymers with a wide range of
applications in electronics, sensors, and anti-corrosion coatings. The properties of polyaniline
can be tuned by modifying the aniline monomer. The isopropyl and methyl groups in 4-
isopropyl-2-methylaniline can impart increased solubility and processability to the resulting
polymer, which are significant advantages over unsubstituted polyaniline.
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Synthesis & Purification
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Caption: Experimental workflow for the synthesis and evaluation of 4-lsopropyl-2-
methylaniline.

Conclusion

4-I1sopropyl-2-methylaniline is a valuable chemical entity with considerable potential for
innovation in both drug discovery and materials science. Its well-defined structure and the
availability of reliable synthetic routes make it an accessible building block for researchers. This
guide has provided a comprehensive overview of its key identifiers, physicochemical
properties, a detailed synthetic protocol, and a forward-looking perspective on its applications.
The self-validating nature of the described protocols, grounded in established chemical
principles, ensures that researchers can confidently utilize this information in their own
experimental endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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